![molecular formula C17H14N2O5 B5886168 N'-(1,3-benzodioxol-5-ylmethylene)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide](/img/structure/B5886168.png)
N'-(1,3-benzodioxol-5-ylmethylene)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide
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Overview
Description
N'-(1,3-benzodioxol-5-ylmethylene)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide, also known as BMDP, is a novel psychoactive substance that belongs to the class of cathinones. It is a synthetic compound that has gained popularity in the research community due to its unique chemical structure and potential applications in various fields.
Mechanism of Action
N'-(1,3-benzodioxol-5-ylmethylene)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide works by inhibiting the reuptake of serotonin, norepinephrine, and dopamine, which are neurotransmitters that are involved in the regulation of mood, emotions, and behavior. By increasing the levels of these neurotransmitters in the brain, this compound can produce a range of effects such as euphoria, increased energy, and improved cognitive function.
Biochemical and Physiological Effects:
This compound has been shown to produce a range of biochemical and physiological effects in the body. These effects include increased heart rate, blood pressure, and body temperature, as well as decreased appetite and sleep. This compound has also been shown to have neurotoxic effects, which can lead to long-term damage to the brain.
Advantages and Limitations for Lab Experiments
N'-(1,3-benzodioxol-5-ylmethylene)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide has several advantages as a research tool, including its unique chemical structure and potential applications in various fields. However, there are also several limitations to its use, including its potential for neurotoxicity and the lack of long-term safety data.
Future Directions
There are several future directions for research on N'-(1,3-benzodioxol-5-ylmethylene)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide, including the development of safer and more effective analogs, the exploration of its potential therapeutic applications, and the investigation of its long-term effects on the brain. Additionally, more research is needed to fully understand the mechanism of action of this compound and its effects on the body.
Synthesis Methods
The synthesis of N'-(1,3-benzodioxol-5-ylmethylene)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide involves the reaction of 3,4-methylenedioxyphenylpropan-2-one with hydrazine hydrate in the presence of acetic acid. The resulting product is then treated with paraformaldehyde and sodium cyanoborohydride to obtain this compound. This method has been optimized and yields high purity this compound with good reproducibility.
Scientific Research Applications
N'-(1,3-benzodioxol-5-ylmethylene)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide has been extensively studied for its potential applications in various fields such as neuroscience, pharmacology, and toxicology. In neuroscience, this compound has been shown to act as a serotonin-norepinephrine-dopamine reuptake inhibitor, which can lead to increased levels of these neurotransmitters in the brain. This effect has been linked to the potential use of this compound in the treatment of depression and anxiety.
properties
IUPAC Name |
N-[(E)-1,3-benzodioxol-5-ylmethylideneamino]-2,3-dihydro-1,4-benzodioxine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14N2O5/c20-17(16-9-21-12-3-1-2-4-14(12)24-16)19-18-8-11-5-6-13-15(7-11)23-10-22-13/h1-8,16H,9-10H2,(H,19,20)/b18-8+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VISGKRUDNQXYME-QGMBQPNBSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(OC2=CC=CC=C2O1)C(=O)NN=CC3=CC4=C(C=C3)OCO4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1C(OC2=CC=CC=C2O1)C(=O)N/N=C/C3=CC4=C(C=C3)OCO4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14N2O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
326.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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